Cas no 1027514-15-3 (2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid
• CAS No: 1027514-15-3
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• MDL: MFCD11007716
• CID: 4568583
• PubChem ID: 39058323
• Update Time: 2025-05-20

2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (3,4-Dimethylphenyl)-difluoroacetic acid
• 2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid
• SWSRHSCRJBEGER-UHFFFAOYSA-N
• DTXSID501263767
• MFCD11007716
• A1-44023
• I+/-,I+/--Difluoro-3,4-dimethylbenzeneacetic acid
• (3,4-Dimethylphenyl)-difluoroaceticacid
• DB-016369
• EN300-1138248
• SCHEMBL16681051
• 1027514-15-3
• AKOS011839060
• G78959

• MDL： MFCD11007716
• Inchi： 1S/C10H10F2O2/c1-6-3-4-8(5-7(6)2)10(11,12)9(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： SWSRHSCRJBEGER-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=C(C)C(C)=C1)(F)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid

Introduction to 2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid (CAS No. 1027514-15-3)

2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1027514-15-3, is a fluorinated aromatic carboxylic acid derivative with a unique structural configuration. This compound features a benzene ring substituted with two methyl groups at the 3 and 4 positions, combined with a difluoroacetic acid moiety at the 2-position. Such structural characteristics make it of significant interest in the field of medicinal chemistry and materials science due to its potential biological activity and physicochemical properties.

The presence of fluorine atoms in the molecule imparts distinct electronic and steric effects, which can influence both its reactivity and its interactions with biological targets. The difluoroacetic acid moiety, in particular, is known for its broad utility in pharmaceutical synthesis, often serving as a key structural element in drug candidates targeting various diseases. The combination of these features makes 2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. For instance, studies have demonstrated that fluorine substitution can modulate the lipophilicity and polarizability of molecules, leading to more effective drug design. The difluoroacetic acid group is particularly noteworthy for its ability to engage in hydrogen bonding and its influence on the overall conformation of the molecule.

Research has shown that derivatives of difluoroacetic acid exhibit a wide range of biological activities. For example, certain analogs have been investigated for their potential as kinase inhibitors or as tools to modulate metabolic pathways. The aromatic ring system in 2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid further expands its potential applications by allowing interactions with aromatic residues in biological targets. This dual functionality makes it an attractive scaffold for designing novel therapeutic agents.

The synthesis of 2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by fluorination and subsequent functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce the desired substituents efficiently.

From a computational chemistry perspective, the molecular structure of 2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid has been subjected to detailed quantum mechanical calculations to predict its electronic properties and potential interactions with biological targets. These studies have provided insights into how the fluorine atoms influence the molecule's reactivity and binding affinity. For instance, density functional theory (DFT) simulations have revealed that the electron-withdrawing nature of fluorine enhances the acidity of the carboxylic group.

In drug discovery pipelines, 2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid has been explored as a precursor for more complex molecules. Its structural motif can be modified through various chemical transformations to generate libraries of compounds for high-throughput screening. Such approaches have led to the identification of several lead compounds with promising pharmacological activity.

The physicochemical properties of 2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid, including its solubility profile and stability under different conditions, are critical factors that determine its suitability for various applications. Experimental data indicate that this compound exhibits moderate solubility in organic solvents but limited solubility in water. This characteristic may influence its formulation as an active pharmaceutical ingredient (API) or a material for industrial processes.

Recent advancements in analytical chemistry have enabled more precise characterization of 1027514-15-3 using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound, which are essential for ensuring consistency in research and industrial applications.

The potential applications of 2-(3,4-dimethylphenyl)-2,2-difluoroacetic acid extend beyond pharmaceuticals into other areas such as agrochemicals and specialty materials. Its unique structural features make it a valuable building block for synthesizing novel compounds with tailored properties. For example, researchers have explored its use in developing advanced polymers or liquid crystals where fluorinated aromatic moieties contribute to enhanced performance characteristics.

In conclusion, 1027514-15-3 represents an intriguing compound with significant potential in medicinal chemistry and materials science. Its structural configuration combines elements known to enhance biological activity while offering versatility in synthetic chemistry. As research continues to uncover new applications for fluorinated derivatives, 1027514-15-3 is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.